Methyl 2-formyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

• IUPAC Name: methyl 2-formyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• InChI: InChI=1S/C15H19BO5/c1-14(2)15(3,4)21-16(20-14)11-7-6-10(9-17)12(8-11)13(18)19-5/h6-9H,1-5H3
• InChI Key: WKHSYRCCWFIYMR-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)C=O)C(=O)OC
• Molecular Formula: C15H19BO5
• Molecular Weight: 290.12 g/mol

Description

“Methyl 2-formyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate” is a chemical compound. It’s also known as "Benzoic acid, 2-formyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester".

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string CC (=C)B1OC (C) (C)C (C) (C)O1. The empirical formula is C15H19BO5 and the molecular weight is 290.12.

Scientific Research Applications

Organic Synthesis and Material Science

• Synthesis and Characterization : The compound is utilized as a boric acid ester intermediate in the synthesis of complex molecules. Huang et al. (2021) discussed the synthesis of similar boric acid ester intermediates with benzene rings, highlighting their structural confirmation through FTIR, NMR spectroscopy, mass spectrometry, and X-ray diffraction. These methods provide insights into the conformational analysis and physicochemical properties of the compounds, which are crucial for further applications in organic synthesis and material science Huang et al. (2021).

• Density Functional Theory (DFT) Studies : The molecular structures of similar compounds have been optimized using DFT, which correlates well with the crystal structures determined by X-ray diffraction. This approach is essential for understanding the electrostatic potential and frontier molecular orbitals, providing a basis for designing new materials with desired electronic properties Huang et al. (2021).

Pharmacological Applications

• Bioactive Precursor in Organic Synthesis : Methyl-2-formyl benzoate, a related compound, is known for its variety of pharmacological activities, including antifungal, antihypertensive, anticancer, antiulcer, antipsychotic, and antiviral properties. It serves as a significant structure and an excellent precursor for the search for new bioactive molecules. This highlights the potential of Methyl 2-formyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate in the synthesis of medical products and pharmaceutical applications Farooq & Ngaini (2019).

Material Chemistry and Sensor Technology

• Prochelator to Chelator Conversion : An example of its application in material chemistry is seen in the study by Wang & Franz (2018), where a boronate group in a prochelator structure allows for conditional iron sequestration in cells under oxidative stress. This showcases the compound's utility in developing materials that respond to environmental changes, potentially useful in sensor technology and therapeutic applications Wang & Franz (2018).